![molecular formula C9H7NO3 B1531653 Methyl furo[3,2-b]pyridine-6-carboxylate CAS No. 1649471-55-5](/img/structure/B1531653.png)
Methyl furo[3,2-b]pyridine-6-carboxylate
Overview
Description
“Methyl furo[3,2-b]pyridine-6-carboxylate” is a chemical compound with the empirical formula C8H5NO3 . It is a heterocyclic compound, which means it contains atoms of at least two different elements as part of its ring structure .
Molecular Structure Analysis
The molecular structure of “Methyl furo[3,2-b]pyridine-6-carboxylate” can be represented by the SMILES stringOC(=O)c1cnc2ccoc2c1
. This indicates that the molecule contains a carboxylate group attached to a furo[3,2-b]pyridine ring .
Scientific Research Applications
Potential Application Fields for Pyridine Derivatives
Pharmaceutical Research: Pyridine derivatives are often explored for their potential therapeutic effects. For example, some compounds have been studied for their ability to reduce blood glucose levels, which could be beneficial in treating conditions like diabetes and cardiovascular diseases .
Antibacterial Agents: The synthesis and antibacterial activity of pyrrole derivatives, which are structurally related to pyridine compounds, have been investigated, suggesting potential applications in developing new antibacterial drugs .
Chemical Synthesis: Pyridine and its derivatives are commonly used as intermediates in chemical synthesis, including the synthesis of more complex organic molecules .
properties
IUPAC Name |
methyl furo[3,2-b]pyridine-6-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-12-9(11)6-4-8-7(10-5-6)2-3-13-8/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZEFGEFKSGSJPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=CO2)N=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl furo[3,2-b]pyridine-6-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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